Cas no 148-19-6 (Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-)

• Product name: Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-
• CAS No: 148-19-6
• MF: C₁₂H₁₆O₃
• MW: 208.25364
• CID: 143653
• PubChem ID: 3081935

Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-
• 3-hydroxy-3-methyl-2-phenylpentanoic acid
• penphenone
• 2-Phenyl-3-methyl-3-hydroxypentanoic acid
• 3-Methyl-2-phenyl-3-hydroxypentanoic acid
• Benzeneacetic acid, alpha-(1-hydroxy-1-methylpropyl)-
• Penfenon
• 2-phenyl-3-hydroxy-3-methyl-pentanoic acid
• DTXSID30933276
• 148-19-6

• Inchi： InChI=1S/C12H16O3/c1-3-12(2,15)10(11(13)14)9-7-5-4-6-8-9/h4-8,10,15H,3H2,1-2H3,(H,13,14)
• InChI Key： BRLCKFCMSQYRNU-UHFFFAOYSA-N
• SMILES： CCC(C(C1=CC=CC=C1)C(=O)O)(C)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53